Cas no 2228243-07-8 (Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate)

• Product Name: Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate
• CAS No: 2228243-07-8
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 5762078
• PubChem ID: 165972074
• Update Time: 2025-05-26

Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• 2228243-07-8
• EN300-1730687
• methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate
• Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate

• Inchi： 1S/C10H13NO5/c1-14-7-5-11-8(15-2)4-6(7)9(12)10(13)16-3/h4-5,9,12H,1-3H3
• InChI Key： VVLXOFONCKZRGB-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C(C(=O)OC)O)OC

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.9Ų

Additional information on Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate

Comprehensive Overview of Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate (CAS No. 2228243-07-8)

Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate (CAS No. 2228243-07-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique pyridine core and hydroxyacetate functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural features that mimic bioactive motifs found in many therapeutic agents.

The chemical structure of Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate includes a 2,5-dimethoxypyridine moiety, which is known for its electron-rich properties and ability to participate in various chemical reactions. This makes the compound a valuable building block in the development of heterocyclic compounds, a class of molecules widely used in medicinal chemistry. The presence of the hydroxyacetate group further enhances its reactivity, enabling it to form esters, amides, and other derivatives with ease.

In recent years, the demand for high-purity chemical intermediates like Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate has surged, driven by advancements in precision medicine and targeted drug delivery systems. Pharmaceutical companies and academic researchers are actively exploring its use in the synthesis of small-molecule inhibitors and bioconjugates, which are critical in the treatment of various diseases. The compound's CAS number 2228243-07-8 is frequently searched in scientific databases, reflecting its growing importance in the chemical and life sciences communities.

One of the key advantages of Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate is its compatibility with modern green chemistry principles. Researchers are increasingly focused on sustainable synthesis methods, and this compound can be produced using eco-friendly catalysts and low-waste processes. This aligns with the global push toward environmentally responsible manufacturing, a topic that resonates strongly with both industry professionals and the general public.

From a technical standpoint, the compound's solubility and stability under various conditions make it suitable for a wide range of experimental setups. Its melting point, boiling point, and spectroscopic properties have been well-documented, providing valuable data for quality control and regulatory compliance. These characteristics are particularly relevant to laboratories engaged in high-throughput screening and combinatorial chemistry, where reproducibility and consistency are paramount.

The rise of artificial intelligence in drug discovery has also brought Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate into the spotlight. AI-driven platforms often rely on libraries of well-characterized compounds to predict biological activity and optimize molecular structures. As a result, this compound is increasingly featured in cheminformatics databases and machine learning models, further cementing its role in cutting-edge research.

In conclusion, Methyl 2-(2,5-dimethoxypyridin-4-yl)-2-hydroxyacetate (CAS No. 2228243-07-8) represents a fascinating intersection of chemistry, pharmacology, and sustainability. Its multifaceted applications, from drug development to green synthesis, highlight its importance in contemporary scientific endeavors. As research continues to evolve, this compound is poised to remain a key player in the advancement of innovative therapeutics and sustainable chemical processes.